Cas no 786582-21-6 (1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid
• CAS No: 786582-21-6
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD08696503
• CID: 3060354
• PubChem ID: 19622793
• Update Time: 2025-04-21

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid
• SCHEMBL10179733
• MFCD08696503
• AKOS016345056
• 786582-21-6
• EN300-40158
• 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylicacid
• STK510094
• CS-0248540
• AKOS000160600

• MDL： MFCD08696503
• Inchi： 1S/C8H12F3NO2/c9-8(10,11)5-12-3-1-2-6(4-12)7(13)14/h6H,1-5H2,(H,13,14)
• InChI Key： NXVLLLCFRLCPOM-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 211.08201311Da
• Monoisotopic Mass: 211.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids